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Compound of Interest

Compound Name: UBP 1112

Cat. No.: B15616739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UBP 1112 is a selective antagonist of group III metabotropic glutamate (mGlu) receptors.

These receptors are G-protein coupled receptors that play a crucial role in modulating synaptic

transmission and neuronal excitability. Group III mGlu receptors, which include mGluR4,

mGluR6, mGluR7, and mGluR8, are typically located on presynaptic terminals and their

activation leads to an inhibition of neurotransmitter release. UBP 1112, by blocking these

receptors, can be a valuable tool for studying the physiological and pathological roles of group

III mGlu receptors in the central nervous system.

This document provides detailed protocols for the preparation of a UBP 1112 stock solution in

dimethyl sulfoxide (DMSO), a common aprotic solvent used for dissolving a wide range of

organic molecules.

Data Presentation
A summary of the key quantitative data for UBP 1112 and DMSO is provided in the table below

for easy reference.
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Property UBP 1112
DMSO (Dimethyl
Sulfoxide)

Molecular Weight 259.2 g/mol 78.13 g/mol

Molecular Formula C₁₀H₁₄NO₅P C₂H₆OS

Purity ≥99% (recommended)
≥99.9% (anhydrous, sterile-

filtered)

Appearance White to off-white solid Clear, colorless liquid

Solubility in DMSO
To be determined

experimentally

Miscible with water and

organic solvents

Storage (Solid) Store at -20°C, desiccated Room temperature

Storage (Stock Solution)
Aliquot and store at -20°C or

-80°C
Room temperature

Experimental Protocols
Protocol 1: Preparation of a 10 mM UBP 1112 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UBP 1112 in DMSO. The

final concentration may need to be adjusted based on the experimentally determined solubility.

Materials:

UBP 1112 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, sterile-filtered

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Equilibrate Reagents: Allow the vial of UBP 1112 and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weigh UBP 1112: Tare a sterile microcentrifuge tube on an analytical balance. Carefully

weigh out 2.592 mg of UBP 1112 powder into the tube.

Calculation: To prepare a 10 mM solution, you need 0.01 moles per liter. For 1 mL (0.001

L), you need 0.00001 moles.

Mass = Moles × Molecular Weight = 0.00001 mol × 259.2 g/mol = 0.002592 g = 2.592 mg.

Add DMSO: Using a calibrated micropipette, add 1 mL of anhydrous, sterile-filtered DMSO to

the microcentrifuge tube containing the UBP 1112.

Dissolve the Compound: Tightly cap the tube and vortex the solution for 1-2 minutes to

facilitate dissolution. If the compound does not fully dissolve, gentle warming (up to 37°C) or

sonication in a water bath for 5-10 minutes may be required. Visually inspect the solution to

ensure there are no visible particles.

Aliquot for Storage: Once the UBP 1112 is completely dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When needed, thaw a

single aliquot at room temperature and use it for your experiment. Avoid repeated freeze-

thaw cycles.

Protocol 2: Determination of Maximum Solubility of UBP
1112 in DMSO
If the desired concentration is higher than 10 mM or if solubility issues are encountered, it is

recommended to determine the maximum solubility of UBP 1112 in DMSO.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UBP 1112 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, sterile-filtered

A series of sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Centrifuge

Procedure:

Prepare a Saturated Solution: Add a small, excess amount of UBP 1112 (e.g., 5-10 mg) to a

known volume of DMSO (e.g., 100 µL) in a sterile microcentrifuge tube.

Facilitate Dissolution: Vortex the mixture vigorously for 5-10 minutes. Gentle warming or

sonication can be used to aid dissolution.

Equilibrate: Allow the mixture to equilibrate at room temperature for at least one hour to

ensure that the solution is saturated.

Separate Undissolved Solid: Centrifuge the tube at high speed (e.g., 10,000 x g) for 5-10

minutes to pellet any undissolved solid.

Collect Supernatant: Carefully collect the clear supernatant without disturbing the pellet. This

supernatant is a saturated solution of UBP 1112 in DMSO.

Determine Concentration: The concentration of UBP 1112 in the supernatant can be

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with a standard curve or by carefully evaporating the solvent from a

known volume of the supernatant and weighing the remaining solid.

Mandatory Visualizations
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Signaling Pathway of Group III mGlu Receptors
The following diagram illustrates the canonical signaling pathway of group III metabotropic

glutamate receptors, which are antagonized by UBP 1112.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15616739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Extracellular

Intracellular

Group III mGluR

Gi/o Protein

Activates

Adenylyl Cyclase

Inhibits

cAMP

Converts

Glutamate

Activates

UBP 1112

Antagonizes

ATP

PKA

Activates

Downstream Effects
(e.g., ↓ Neurotransmitter Release)

Phosphorylates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Equilibrate UBP 1112
and DMSO to RT Weigh UBP 1112 Add DMSO Vortex/Sonicate

to Dissolve
Visually Inspect for

Complete DissolutionNo
Aliquot into

Single-Use Tubes
Yes Store at -20°C

or -80°C End

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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